3,6-Dichloro-2,2'-bipyridine

• Molecular Formula: C10H6Cl2N2
• Molecular Weight: 225.07 g/mol
• IUPAC Name: 3,6-dichloro-2-pyridin-2-ylpyridine
• InChI: InChI=1S/C10H6Cl2N2/c11-7-4-5-9(12)14-10(7)8-3-1-2-6-13-8/h1-6H
• InChI Key: WMJLWFYFLJVGIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=C(C=CC(=N2)Cl)Cl

Description

3,6-Dichloro-2,2'-bipyridine is a useful research compound. Its molecular formula is C10H6Cl2N2 and its molecular weight is 225.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The mixture of 3,6-dichloro-2-iodopyridine (21 g, 77% purity, 58.8 mmol), 2-(tributylstannyl)pyridine (37 g, 80% purity, 80 mmol) in toluene (300 mL) was degassed, then Pd(PPh3)4 (730 mg) was added, the mixture was degassed again and stirred at reflux under N2 overnight. The mixture was concentrated and the residue was purified via silica gel column (petroleum ether:EtOAc=10:1˜5:1) to give title compound (10 g, 76%) as a gray solid.